Cas no 927999-81-3 (5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride)

• Product Name: 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride
• CAS No: 927999-81-3
• MF: C₁₂H₁₂ClNO₅S
• MW: 317.745381355286
• MDL: MFCD09261938
• CID: 4720185
• Update Time: 2025-10-17

5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride
• 5-(2,6-dioxopiperidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride
• BBL031341
• STK802280
• benzenesulfonyl chloride, 5-(2,6-dioxo-1-piperidinyl)-2-methoxy-
• 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride

• MDL： MFCD09261938
• Inchi： 1S/C12H12ClNO5S/c1-19-9-6-5-8(7-10(9)20(13,17)18)14-11(15)3-2-4-12(14)16/h5-7H,2-4H2,1H3
• InChI Key： RXPCPJFYLBFCRV-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(=C1)N1C(CCCC1=O)=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 485
• Topological Polar Surface Area: 89.1

Additional information on 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride

5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride (CAS No. 927999-81-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride (CAS No. 927999-81-3) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, often referred to as DMP-MSC, has gained attention due to its unique structural features and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The synthesis of 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride involves a series of well-defined chemical reactions. The starting material, 5-amino-2-methoxybenzenesulfonamide, undergoes a series of transformations including acylation, cyclization, and chlorination to yield the final product. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity, making it suitable for large-scale production.

One of the key features of 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride is its ability to form stable amide bonds with a variety of nucleophiles. This property makes it an excellent reagent for the synthesis of complex molecules with specific biological activities. Recent research has shown that compounds derived from DMP-MSC exhibit potent anti-inflammatory and anti-cancer properties, making them promising candidates for drug development.

In the context of anti-inflammatory research, studies have demonstrated that derivatives of 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that these compounds may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In cancer research, the ability of DMP-MSC-derived compounds to induce apoptosis in cancer cells has been extensively investigated. Preclinical studies have shown that these compounds can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Beyond its applications in drug discovery, 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride has also found use in the development of diagnostic tools and imaging agents. Its unique chemical structure allows for the attachment of various functional groups that can enhance its solubility and bioavailability. This flexibility makes it an attractive candidate for the design of targeted therapies and imaging agents that can be used to monitor disease progression and treatment efficacy.

The safety profile of DMP-MSC has been extensively evaluated through in vitro and in vivo studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-(2,6-Dioxopiperidin-1-yl)-2-methoxybenzenesulfonyl chloride (CAS No. 927999-81-3) is a promising compound with a wide range of applications in medicinal chemistry. Its unique chemical properties and reactivity make it a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and optimize its use in various fields, further solidifying its importance in the pharmaceutical industry.